2-cyano-N-{4-[2-(dimethylamino)acetamido]phenyl}-3-(furan-2-yl)prop-2-enamide

• IUPAC Name: 2-cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C18H18N4O3/c1-22(2)12-17(23)20-14-5-7-15(8-6-14)21-18(24)13(11-19)10-16-4-3-9-25-16/h3-10H,12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: MFJZBZMJBGACGB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(=O)NC1=CC=C(C=C1)NC(=O)C(=CC2=CC=CO2)C#N
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials chosen and the specific reactions used. Without more information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the phenyl group and the furan ring suggests that the compound may have aromatic properties. The cyano and amide groups could participate in hydrogen bonding, affecting the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The cyano group, for example, is susceptible to hydrolysis, reduction, and addition reactions. The amide group can participate in condensation reactions and can be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups (like the cyano and amide groups) could make the compound soluble in polar solvents. The compound’s melting and boiling points, density, and other properties would depend on the strength of the intermolecular forces present.

Scientific Research Applications

Suzuki–Miyaura Coupling

• Role of Furanonitrile : Furanonitrile serves as an organoboron reagent in SM coupling reactions. .

Hydromethylation

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Dye-Sensitized Solar Cells (DSSCs)

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Thiophene Derivatives Synthesis

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Total Synthesis of Natural Products

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Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical reaction), it’s challenging to predict the mechanism of action. If this compound is used as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As a general rule, handling of chemical substances should always be done using appropriate safety measures, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

The study and application of this compound could be a potential area for future research. Its synthesis, properties, and reactivity could be explored in more detail. If the compound shows promising biological activity, it could be investigated as a potential pharmaceutical agent.